Cas no 3555-47-3 (Tetrakis(trimethylsiloxy)silane)

3555-47-3 structure
Product Name:Tetrakis(trimethylsiloxy)silane
CAS No:3555-47-3
Molecular Formula:C12H36O4Si5
Molecular Weight:384.8393
MDL:MFCD00051587
CID:84789
PubChem ID:354335615
Tetrakis(trimethylsiloxy)silane Properties
Names and Identifiers
-
- 1,1,5,5,5-hexamethyl-3,3-bis[(trimethylsilyl)oxy]trisiloxane
- Tetrakis(trimethylsiloxy)silane
- Tetrakis(trimethylsilyl) Orthosilicate
- tetrakis(trimethylsilyl) silicate
- 1,1,1,5,5,5-hexamethyl-3,3-bis-trimethylsilanyloxy-trisiloxane
- 1,1,1,5,5,5-Hexamethyl-3,3-bis-trimethylsilyloxy-trisiloxan
- 3.3-Bis-trimethylsiloxy-hexamethyltrisiloxan
- Orthokieselsaeure-tetrakis-trimethylsilylester
- Tetrakis-trimethylsiloxy-silan
- Tetrakis-trimethylsilyloxy-silan
- Tetrakis(trimethylsilyloxy)silane
- 1,1,1,5,5,5-hexamethyl-3,3-bis[(trimethylsilyl)oxy]-trisiloxane
- Trimethylsilanol tetraester with silicic acid (H4SiO4)
- Silicic acid (H4SiO4) tetrakis(trimethylsilyl) ester
- tetrakis (Trimethylsiloxy) silane
- Trisiloxane, 1,1,1,5,5,5-hexamethyl-3,3-bis(trimethylsiloxy)-
- 55L9T9A11I
- Trisiloxane, 1,1,1,5,5,5-hexamethyl-3,3-bis[(trimethylsilyl)oxy]-
- Trisiloxane, 1,1,1,5,5,5-hexamethyl-3,3-bis((trimethylsilyl)oxy)-
- 1,1,5,5,5-Hexamethyl-3,3-bis((trimethylsilyl)oxy)trisiloxane
-
- MDL: MFCD00051587
- InChIKey: VNRWTCZXQWOWIG-UHFFFAOYSA-N
- Inchi: 1S/C12H36O4Si5/c1-17(2,3)13-21(14-18(4,5)6,15-19(7,8)9)16-20(10,11)12/h1-12H3
- SMILES: [Si](O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])(O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])(O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
- BRN: 1793898
Computed Properties
- Exact Mass: 384.14600
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 8
- Monoisotopic Mass: 384.145992
- Heavy Atom Count: 21
- Complexity: 266
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: nothing
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 36.9
Experimental Properties
- LogP: 4.82800
- PSA: 36.92000
- Refractive Index: n20/D 1.389(lit.)
- Boiling Point: 220°C(lit.)
- Melting Point: -60 °C
- Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
- Color/Form: colorless liquid
- Solubility: Insoluble
- Density: 0.87 g/mL at 25 °C(lit.)
Tetrakis(trimethylsiloxy)silane Security Information
-
Symbol:
- WGK Germany:3
- Safety Instruction: S26; S36
- Risk Phrases:R36/37/38
-
Dangerous goods sign:
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H227-H315-H319
- Warning Statement: P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
- Prompt:warning
- Storage Condition:Room temperature storage
- Risk Phrases: 36/37/38
- Signal Word:Warning
- TSCA:Yes
Tetrakis(trimethylsiloxy)silane Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Tetrakis(trimethylsiloxy)silane Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003V6I-5g |
Tetrakis(trimethylsilyl) orthosilicate |
3555-47-3 | 98% | 5g |
$8.00 | 2024-05-04 | |
A2B Chem LLC | AB79578-5g |
Tetrakis(trimethylsilyl) orthosilicate |
3555-47-3 | 98% | 5g |
$8.00 | 2024-04-20 | |
Aaron | AR003VEU-1g |
Tetrakis(trimethylsilyl) orthosilicate |
3555-47-3 | 97% | 1g |
$4.00 | 2025-01-22 | |
abcr | AB111405-5 g |
Tetrakis(trimethylsiloxy)silane, 97%; . |
3555-47-3 | 97% | 5 g |
€69.50 | 2023-07-20 | |
Ambeed | A294422-5g |
Tetrakis(trimethylsilyl) orthosilicate |
3555-47-3 | 98% | 5g |
$10.0 | 2025-03-03 | |
Fluorochem | S15850-25g |
Tetrakis(trimethylsiloxy)silane |
3555-47-3 | 99% | 25g |
£91.00 | 2022-02-28 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L06083-1g |
Tetrakis(trimethylsiloxy)silane, 98+% |
3555-47-3 | 98+% | 1g |
¥320.00 | 2023-03-30 | |
BAI LING WEI Technology Co., Ltd. | 124813-5G |
Tetrakis(trimethylsiloxy)silane, 98% |
3555-47-3 | 98% | 5G |
¥ 407 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1258360-1g |
Tetrakis(trimethylsilyl) orthosilicate |
3555-47-3 | 97% | 1g |
¥39 | 2023-04-14 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T28740-5g |
Tetrakis(trimethylsilyl) silicate |
3555-47-3 | 98% | 5g |
¥238.0 | 2023-09-06 |
Tetrakis(trimethylsiloxy)silane Suppliers
SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.
(CAS:3555-47-3)
MR./MRS.:MO HANG QI
Phone:17002132182
Email:3146474380@qq.com
HU BEI YONG KUO Technology Co., Ltd.
(CAS:3555-47-3)
MR./MRS.:SUN YAO
Phone:18064098002
Email:1248580055@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:3555-47-3)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:3555-47-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Tetrakis(trimethylsiloxy)silane Related Literature
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Guy Kleks,Darren C. Holland,Joshua Porter,Anthony R. Carroll Chem. Sci. 2021 12 10930
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Robert Clough,Chris F. Harrington,Steve J. Hill,Yolanda Madrid,Julian F. Tyson J. Anal. At. Spectrom. 2021 36 1326
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Robert Clough,Chris F. Harrington,Steve J. Hill,Yolanda Madrid,Julian F. Tyson J. Anal. At. Spectrom. 2021 36 1326
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Patrick Kempe,Tina L?schner,David Adner,Stefan Spange New J. Chem. 2011 35 2735
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Qingbo Li,Xiaofeng Wang,Xianyu Wang,Yongchao Lan,Jiaochan Hu Environ. Sci.: Processes Impacts 2020 22 973
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Raquel Sánchez,Fabien Chainet,Vincent Souchon,Sylvain Carbonneaux,Charles-Philippe Lienemann,José-Luis Todolí J. Anal. At. Spectrom. 2020 35 2387
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Jacques E. Connell,Dafydd ap Kendrick,Geoffrey Marks,John R. Parsonage,Michael J. K. Thomas,Edward A. Vidgeon J. Mater. Chem. 1994 4 399
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Fabien Chainet,Charles-Philippe Lienemann,Marion Courtiade,Jérémie Ponthus,Olivier Fran?ois Xavier Donard J. Anal. At. Spectrom. 2011 26 30
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Fabien Chainet,Charles-Philippe Lienemann,Marion Courtiade,Jérémie Ponthus,Olivier Fran?ois Xavier Donard J. Anal. At. Spectrom. 2011 26 30
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S. Ramos,J. A. Silva,V. Homem,A. Cincinelli,L. Santos,A. Alves,N. Ratola Anal. Methods 2016 8 5378
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:3555-47-3)TETRAKIS(TRIMETHYLSILOXY)SILANE

Purity:99.9%
Quantity:200kg
Price($):discuss personally